Cas no 52671-72-4 (1,4,5,8-Naphthalenetetracarboxylic acid 1,8-monoanhydride)

1,4,5,8-Naphthalenetetracarboxylic acid 1,8-monoanhydride Properties

Names and Identifiers

• 1,4,5,8-Naphthalenetetracarboxylic acid 1,8-monoanhydride
• 1,3-Dioxo-1,3-dihydrobenzo[de]isochromene-6,7-dicarboxylic acid
• 1,3-dioxo-1H,3H-benzo[de]isochromene-6,7-dicarboxylic acid
• 1,4,5,8-naphthalene diacid monoanhydride
• 1,4,5,8-naphthalene-tetracarboxylic acid monoanhydride
• 1h,3h-naphtho[1,8-cd]pyran-6,7-dicarboxylic acid, 1,3-dioxo-
• 677957_ALDRICH
• AC1L30TA
• AC1Q6O39
• ACMC-1B19E
• CTK1G9180
• monoanhydride of 1,4,5,8-naphthalenetetracarboxylic acid
• 1,4,5,8-Naphthalenetetracarboxylicacid 1,4-monoanhydride
• SCHEMBL3413891
• AKOS002387758
• EC 619-817-4
• 1,3-Dioxo-1H,3H-naphtho[1,8-cd]pyran-6,7-dicarboxylic acid
• Naphthalene-1,4,5,8-tetracarboxylic 1,8-anhydride
• 52671-72-4
• 2,4-dioxo-3-oxatricyclo[7.3.1.05,13]trideca-1(13),5,7,9,11-pentaene-8,10-dicarboxylic acid
• naphthalene-1,4,5,8-tetracarboxylic acid 1,8-monoanhydride
• YQXRNSHBINARCY-UHFFFAOYSA-N
• 1,3-Dioxo-1H,3H-naphtho[1,8-c,d]pyran-6,7-dicarboxylic acid
• NS00001202
• DTXSID20276326
• STK229003
• 1,3-dioxo-1,3-dihydrobenzo[de]isochromene-6,7-dicarboxylic acid
• +Expand

• InChIKey： YQXRNSHBINARCY-UHFFFAOYSA-N
• Inchi： 1S/C14H6O7/c15-11(16)5-1-3-7-10-8(14(20)21-13(7)19)4-2-6(9(5)10)12(17)18/h1-4H,(H,15,16)(H,17,18)
• SMILES： C12C(=O)OC(=O)C3C1=C(C(C(O)=O)=CC=3)C(C(O)=O)=CC=2

Computed Properties

• Exact Mass: 286.01128
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 2
• Monoisotopic Mass: 286.011
• Heavy Atom Count: 21
• Complexity: 481
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.6
• Topological Polar Surface Area: 118A^2

Experimental Properties

• PSA: 117.97
• Refractive Index: 1.772
• Boiling Point: 692.8 °C at 760 mmHg
• Melting Point: >300 ºC
• Flash Point: 692.8 °C at 760 mmHg
• Density: 1.769